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Compound of Interest

Compound Name: (+/-)-Tortuosamine

Cat. No.: B15193512

An In-Depth Technical Guide to (+/-)-Tortuosamine for Researchers, Scientists, and Drug
Development Professionals

Introduction

(+/-)-Tortuosamine is a racemic alkaloid naturally found in the plant Sceletium tortuosum, a
succulent native to South Africa. This plant, commonly known as Kanna, has a long history of
traditional use for its mood-elevating and anxiety-reducing properties[1][2][3]. As a constituent
of Sceletium tortuosum, (+/-)-tortuosamine is of significant interest to the scientific community
for its potential psychoactive and therapeutic effects. Research has indicated that the alkaloids
in Sceletium tortuosum, including tortuosamine, may act as serotonin reuptake inhibitors and
phosphodiesterase-4 (PDE4) inhibitors, highlighting their potential in the management of
anxiety and depression[1][2][3]. This technical guide provides a comprehensive overview of the
chemical identifiers, synthesis, isolation, and key biological assays related to (+/-)-
Tortuosamine.

Chemical Identifiers

A clear identification of (+/-)-Tortuosamine is crucial for research and development. The
following table summarizes its key chemical identifiers.
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Identifier Value

CAS Number 79517-20-7
2-[6-(3,4-dimethoxyphenyl)-5,6,7,8-

IUPAC Name 16 P ¥

tetrahydroquinolin-6-yl]-N-methylethanamine

Molecular Formula C20H26N202

Molecular Weight 326.44 g/mol
INChI=1S/C20H26N202/c1-21-12-10-20(9-8-17-

InChl 15(14-20)5-4-11-22-17)16-6-7-18(23-2)19(13-
16)24-3/h4-7,11,13,21H,8-10,12,14H2,1-3H3

InChlKey QFRVOGLOHJOHAY-UHFFFAOYSA-N
CNCCC1(CCC2=C(C1)C=CC=N2)C3=CC(=C(C

SMILES

=C3)0C)0C

Synthesis of (+/-)-Tortuosamine

The total synthesis of (+/-)-Tortuosamine has been achieved through various routes. One

notable approach involves a multi-step process culminating in the formation of the

characteristic substituted quinoline ring structure[4][5]. A generalized workflow for a potential

synthetic route is outlined below.
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Starting Materials
(e.g., substituted cyclohexanone and acrolein)

Synergistic Cu(l)/iminium catalysis

63+3] Condensation)

Formation of Pyridine Ring

;

Introduction of the
(3,4-dimethoxyphenyl) group

;

Introduction of the
(2-(methylamino)ethyl) group

Final modification and purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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